Cas no 114666-03-4 (1-(4-(Benzyloxy)phenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(4-(Benzyloxy)phenyl)-2,2-dimethylpropan-1-one
• CAS No: 114666-03-4
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 2133273
• Update Time: 2023-08-04

1-(4-(Benzyloxy)phenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(benzyloxy)phenyl)-2,2-dimethylpropan-1-one
• 1-(4-Benzyloxy-phenyl)-2,2-dimethyl-propan-1-one
• 1-(4-(Benzyloxy)phenyl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C18H20O2/c1-18(2,3)17(19)15-9-11-16(12-10-15)20-13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key： UXNHWHTXTODKPR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3